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Compound of Interest

4-(4-Ethylpiperazin-1-
Compound Name:
ylmethyl)benzylamine

cat. No.: B1320382

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available physical and chemical
data for the compound 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine. Due to the limited
availability of experimental data in peer-reviewed literature, this guide also includes predicted
properties and general experimental protocols applicable to the synthesis, purification, and
analysis of this and structurally related compounds.

Chemical and Physical Data

A summary of the known and predicted physicochemical properties of 4-(4-Ethylpiperazin-1-
ylmethyl)benzylamine is presented below. It is important to note that some of these values
are predicted and should be confirmed through experimental validation.

Table 1: Physical and Chemical Properties of 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine
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Property Value Source
4-((4-ethylpiperazin-1-

UPAC Name yl)(;ethyztf)e?\zylamine

CAS Number 914349-67-0 [1]

Molecular Formula C14H23Ns [1]

Molecular Weight 233.35 g/mol [1]

Physical Form Solid

Boiling Point (Predicted)

351.8+32.0°C

[2]

Melting Point Data not available
Solubility Data not available
pKa Data not available

Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 4-(4-Ethylpiperazin-1-

ylmethyl)benzylamine is not readily available in the published literature, a plausible synthetic

route can be conceptualized based on established organic chemistry principles for the

formation of similar substituted benzylamines. A potential synthetic workflow is outlined below.

Conceptual Synthetic Pathway

A common method for the synthesis of such compounds involves the reductive amination of a

corresponding aldehyde with a piperazine derivative.
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Crude 4-(4-Ethylpiperazin-1-ylmethyl)
benzylamine

:

Silica Gel Column Chromatography

:

Elution with Solvent Gradient
(e.g., Dichloromethane/Methanol)

:

Fraction Collection

:

TLC Analysis of Fractions

i

Solvent Evaporation from
Pure Fractions

i

Pure 4-(4-Ethylpiperazin-1-ylmethyl)
benzylamine
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4-(4-Ethylpiperazin-1-ylmethyl)
benzylamine

:

In Vitro Screening
(e.g., Receptor Binding Assays, Enzyme Assays)

:

Hit Identification

:

Lead Optimization

l

In Vivo Studies
(Animal Models)

:

Clinical Trials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-(4-Ethylpiperazin-1-
ylmethyl)benzylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1320382#physical-and-chemical-data-for-4-4-
ethylpiperazin-1-ylmethyl-benzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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